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Compound of Interest

Compound Name: Gold-198

Cat. No.: B156924

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical characteristics
of Gold-198 (1°8Au), a significant radionuclide with applications in medicine and research. The
information is presented to support advanced research and development activities.

Physical Properties

Gold-198 is a synthetic radioisotope of gold. Its key physical characteristics are summarized in
the table below, providing essential data for dosimetry, shielding, and experimental design.

Property Value

Half-life 2.6946 days[1]

Decay Mode Beta-minus () and Gamma (y)[2][3]
Daughter Nuclide Mercury-198 (*°8Hg) (Stable)[2][3]
Beta Decay Energy (EBmax) 0.961 MeV[1]

Gamma Decay Energy 0.412 MeV (most prominent)[1]
Atomic Mass 197.9682437 Da[1]

Spin 2-[1]
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Production

The primary method for producing Gold-198 is through neutron activation of the stable isotope
Gold-197 (*°’Au). This process typically occurs in a nuclear reactor.[2][4]

The nuclear reaction is as follows:

197Au + ln N 198Au + y

This reaction involves the capture of a thermal neutron by the °’Au nucleus, resulting in the
formation of 1°8Au in an excited state, which then de-excites by emitting a gamma ray.

Chemical Properties and Compounds

Gold-198 exhibits the chemical behavior of gold. In research and medical applications, it is
often used in the form of nanoparticles or colloidal solutions.[2][5] The preparation of these
forms is a critical aspect of its use in targeted radionuclide therapy and as a tracer.

Elemental gold is resistant to most acids but dissolves in aqua regia (a mixture of nitric acid
and hydrochloric acid).[1] This property is utilized in the initial processing of reactor-irradiated
gold targets.

Radiopharmaceuticals: Gold-198 is a component of various radiopharmaceuticals, most
notably as colloidal °8Au for brachytherapy.[6] Research is actively exploring the use of 1°8Au
nanoparticles for targeted cancer therapy.[7] These nanoparticles can be functionalized with
targeting ligands to enhance their accumulation in tumor tissues.

Experimental Protocols

Synthesis of Gold-198 Nanoparticles (Citrate Reduction
Method)

This protocol describes a common method for synthesizing Gold-198 nanoparticles from a
chloroauric acid precursor.

Materials:

e Irradiated Gold-197 foil (now Gold-198)
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Aqua regia (3:1 mixture of concentrated HCI and HNO3)

Sodium citrate solution

Deionized water

Heating mantle and reflux condenser
Procedure:

» Dissolution of Activated Gold: Dissolve the neutron-activated Gold-198 foil in aqua regia
under controlled heating. This converts the metallic gold into chloroauric acid (HAu°8Cla).[1]

[8]

o Preparation of Chloroauric Acid Solution: Repeatedly heat and evaporate the solution with
the addition of hydrochloric acid to remove residual nitric acid, yielding a purified HAu°8Cla
solution.[8]

o Nanoparticle Synthesis:

[e]

Prepare a dilute agueous solution of HAU®8Cla.

o

Heat the solution to boiling under reflux.

[¢]

Rapidly add a solution of sodium citrate while stirring vigorously.[1][8]

[¢]

The solution will change color, indicating the formation of gold nanopatrticles. The final
color is typically a ruby red.

 Purification and Characterization: The resulting Gold-198 nanoparticle suspension can be
purified and characterized for size, shape, and radioactivity.

Visualizations
Decay Scheme of Gold-198
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Caption: Simplified decay scheme of Gold-198 to stable Mercury-198.

Experimental Workflow: From Production to Application
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Caption: Workflow from Gold-198 production to its application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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